2-(benzo[d][1,3]dioxol-5-yl)-N-((6-(furan-2-yl)pyridin-3-yl)methyl)acetamide

• IUPAC Name: 2-(1,3-benzodioxol-5-yl)-N-[[6-(furan-2-yl)pyridin-3-yl]methyl]acetamide
• InChI: InChI=1S/C19H16N2O4/c22-19(9-13-4-6-17-18(8-13)25-12-24-17)21-11-14-3-5-15(20-10-14)16-2-1-7-23-16/h1-8,10H,9,11-12H2,(H,21,22)
• InChI Key: GAPBJZWOBUAWAP-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)CC(=O)NCC3=CN=C(C=C3)C4=CC=CO4
• Molecular Formula: C19H16N2O4
• Molecular Weight: 336.3 g/mol

Description

The compound is a complex organic molecule that incorporates a benzo[d][1,3]dioxole subunit. This structural motif is an integral part of many natural products and synthetic organic chemistry.

Synthesis Analysis

An expeditious synthesis of novel organoselenium compounds incorporating benzo[d][1,3]dioxole subunit has been reported. These compounds were characterized by elemental analysis and various spectroscopic techniques.

Molecular Structure Analysis

The molecular structure of similar compounds has been analyzed using single crystal X-ray crystallographic results.

Chemical Reactions Analysis

The synthesis of similar compounds involves various chemical reactions, including the use of chalcones.

Physical And Chemical Properties Analysis

The physical and chemical properties of similar compounds have been analyzed using various techniques, including multinuclear NMR (1H, 13C, and 77Se), IR, and mass spectrometry.

Scientific Research Applications

Medicinal Chemistry and Drug Development

• Anticancer Potential : Researchers have investigated this compound for its potential as an anticancer agent. .
• Kinase Inhibitor : The compound’s pyridine moiety suggests kinase inhibition activity. .

Organic Synthesis

• Building Block : The compound’s benzodioxole ring serves as a versatile building block in organic synthesis. .

Material Science

• Fluorescent Probe : The benzodioxole group exhibits fluorescence properties, making it useful as a fluorescent probe in biological studies. .

Environmental Chemistry

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Computational Chemistry

• Quantum Chemical Calculations : Researchers use computational methods to explore the electronic structure, reactivity, and spectroscopic properties of this compound. .

Spectroscopy

• Laser-Induced Fluorescence Spectra : Researchers have studied the electronic absorption and laser-induced fluorescence spectra of supersonic-jet-cooled 1,3-benzodioxole molecules. .

Mechanism of Action

While the specific mechanism of action for this compound is not available, similar compounds have shown a wide spectrum of biological activities, including acting as antioxidants, antitumor agents, anti-infective agents, cytokine inducers, and immunomodulators.

Future Directions

Research efforts are underway to synthesize and evaluate novel organoselenides, which may include compounds similar to the one you’re interested in.